Cas no 81645-09-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- Lavendamycin
- UNII-XL8988YP79
- Q1808882
- NSC 322370
- XL8988YP79
- CHEBI:214556
- 81645-09-2
- 1-(7-AMINO-5,8-DIOXO-5,8-DIHYDROQUINOLIN-2-YL)-4-METHYL-9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID
- 1-(7-AMINO-5,8-DIHYDRO-5,8-DIOXO-2-QUINOLINYL)-4-METHYL-9H-PYRIDO(3,4-B)INDOLE-3-CARBOXYLIC ACID
- 1-(7-amino-5,8-dioxoquinolin-2-yl)-4-methyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
- 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-(7-amino-5,8-dihydro-5,8-dioxo-2-quinolinyl)-4-methyl-
- DTXSID401002112
- NSC322370
- NSC-322370
- AKOS040747018
-
-
- Inchi: InChI=1S/C22H14N4O4/c1-9-16-10-4-2-3-5-13(10)24-20(16)19(26-17(9)22(29)30)14-7-6-11-15(27)8-12(23)21(28)18(11)25-14/h2-8,24H,23H2,1H3,(H,29,30)
- InChI Key: IGQJRDIREIWBQP-UHFFFAOYSA-N
- SMILES: CC1=C2C3=CC=CC=C3NC2=C(N=C1C(=O)O)C4=NC5=C(C=C4)C(=O)C=C(C5=O)N
Computed Properties
- Exact Mass: 398.10150494g/mol
- Monoisotopic Mass: 398.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 2
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 139Ų
Related Literature
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M. Ihara,K. Fukumoto Nat. Prod. Rep. 1995 12 277
-
Kunal Nepali,Sunil Kumar,Hsiang-Ling Huang,Fei-Chiao Kuo,Cheng-Hsin Lee,Ching-Chuan Kuo,Teng-Kuang Yeh,Yu-Hsuan Li,Jang-Yang Chang,Jing-Ping Liou,Hsueh-Yun Lee Org. Biomol. Chem. 2016 14 716
-
Mohamed S. Hifnawy,Mohamed M. Fouda,Ahmed M. Sayed,Rabab Mohammed,Hossam M. Hassan,Sameh F. AbouZid,Mostafa E. Rateb,Alexander Keller,Martina Adamek,Nadine Ziemert,Usama Ramadan Abdelmohsen RSC Adv. 2020 10 20939
-
4. Studies towards streptonigrinoids: formal synthesis of lavendamycin methyl esterMarco A. Ciufolini,Michael J. Bishop J. Chem. Soc. Chem. Commun. 1993 1463
-
Marko Hapke,Lars Brandt,Arne Lützen Chem. Soc. Rev. 2008 37 2782
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